Citrostadienol

Specification

• Description: (Z)-24-ethylidenelophenol is a 3beta-hydroxy steroid and a Delta(7)-sterol. It derives from a hydride of a stigmastane.; alpha1-Sitosterol is a natural product found in Camellia sinensis, Neolitsea aciculata, and other organisms with data available.
• CAS No.: 474-40-8
• Molecular Formula: C30H50O
• Molecular Weight: 426.7 g/mol
• IUPAC Name: (3S,4S,5S,9R,10S,13R,14R,17R)-4,10,13-trimethyl-17-[(Z,2R)-5-propan-2-ylhept-5-en-2-yl]-2,3,4,5,6,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
• Standard InChI: InChI=1S/C30H50O/c1-8-22(19(2)3)10-9-20(4)24-13-14-26-23-11-12-25-21(5)28(31)16-18-30(25,7)27(23)15-17-29(24,26)6/h8,11,19-21,24-28,31H,9-10,12-18H2,1-7H3/b22-8-/t20-,21+,24-,25+,26+,27+,28+,29-,30+/m1/s1
• Standard InChI Key: LPZCCMIISIBREI-JXMPMKKESA-N
• Isomeric SMILES: C/C=C(/CC[C@@H](C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3C2=CC[C@@H]4[C@@]3(CC[C@@H]([C@H]4C)O)C)C)\C(C)C
• SMILES: CC=C(CCC(C)C1CCC2C1(CCC3C2=CCC4C3(CCC(C4C)O)C)C)C(C)C
• Canonical SMILES: CC=C(CCC(C)C1CCC2C1(CCC3C2=CCC4C3(CCC(C4C)O)C)C)C(C)C
• Appearance: Powder
• Melting Point: 151 °C